4-methyl-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile

• IUPAC Name: 4-methyl-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C8H5F3N2S/c1-4-2-6(8(9,10)11)13-7(14)5(4)3-12/h2H,1H3,(H,13,14)
• InChI Key: AVJUGRADFNKISA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=S)NC(=C1)C(F)(F)F)C#N
• Molecular Formula: C8H5F3N2S
• DSSTOX Substance ID: DTXSID90362826
• Molecular Weight: 218.20 g/mol
• CAS RN: 182127-90-8

Description

4-methyl-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile (MTSPC) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTSPC is a pyridine derivative that possesses unique chemical properties, making it a valuable tool for researchers.

Scientific Research Applications

Structural Diversity and Ligand Properties

One area of research involves the study of metal complexes with sulfur-bridged bis-pyridine ligands, which demonstrate significant structural diversity, including macrocycles, zigzags, helices, and repeated rhomboids. The twisted structure and axial chirality of these ligands, such as 4,4′-dipyridyldisulfide, contribute to their diversity and guest inclusion properties in metal complexes (Horikoshi & Mochida, 2006).

Environmental Impact and Degradation

Perfluoroalkyl acids, including derivatives of the compound , have been studied for their environmental persistence, bioaccumulation, and potential health risks. Recent research suggests the need for further studies to understand their environmental fate and effects more comprehensively (Conder et al., 2008). Additionally, the microbial degradation of polyfluoroalkyl chemicals, including perfluoroalkyl acid precursors, highlights the importance of evaluating environmental biodegradability to better understand their persistence and impact (Liu & Mejia Avendaño, 2013).

Analytical and Detection Methods

Research into the development of chemosensors for the detection of various metal ions using organic compounds, including those containing heteroatoms like sulfur, nitrogen, and oxygen, is another significant application. These chemosensors, based on Schiff bases, thiourea, pyridine, and other functional groups, show potential for detecting ions like Ag(I) in environmental, agricultural, and biological samples, demonstrating the versatility of organic compounds in analytical chemistry (Al-Saidi & Khan, 2022).